6-Bromopyridazine-3-carbaldehyde
Overview
Description
6-Bromopyridazine-3-carbaldehyde is a chemical compound with the molecular formula C5H3BrN2O . It has a molecular weight of 187 and is a solid at room temperature .
Synthesis Analysis
6-Bromo-3-pyridinecarboxaldehyde can be used as a starting material in the synthesis of 2-(3′,5′-bis(trifluoromethyl)biphenyl-4-yl)-3-(6-(3,5-bis(trifluoromethyl)phenyl) pyridin-3-yl)acrylonitrile (Py-CN-TFMBE), which can have many potential applications as a stimuli-responsive fluorescent organo-gelator .Molecular Structure Analysis
The InChI code for 6-Bromopyridazine-3-carbaldehyde is 1S/C5H3BrN2O/c6-5-2-1-4(3-9)7-8-5/h1-3H . This code provides a specific string of characters that represents the molecular structure of the compound.Chemical Reactions Analysis
While specific chemical reactions involving 6-Bromopyridazine-3-carbaldehyde are not mentioned in the search results, it is noted that this compound can be used as a starting material in various syntheses .Physical And Chemical Properties Analysis
6-Bromopyridazine-3-carbaldehyde is a solid at room temperature . It has a molecular weight of 187 . It is stored in a refrigerator .Scientific Research Applications
Building Block in Supramolecular Chemistry and Ligand for Transition Metal Catalysts
6-Bromopyridine-2-carbaldehyde (BPCA) serves as a versatile building block in supramolecular chemistry due to its structural features and reactivity. It acts as a ligand for transition metal catalysts and luminescent complexes, contributing to the development of novel supramolecular assemblies and materials with potential applications in catalysis and photophysics. The compound's structure and vibrational spectra have been thoroughly investigated, revealing insights into its interactions within crystalline materials and its behavior under various conditions, including cryogenic temperatures (Brito, Lopes, Ogruc Ildiz, & Fausto, 2023).
Atom Transfer Radical Polymerization (ATRP)
In the context of polymer chemistry, 2-Pyridinecarbaldehyde imines, a category to which 6-Bromopyridazine-3-carbaldehyde is related, have been shown to replace bipyridines in atom transfer radical polymerization (ATRP) processes. This application is significant for the synthesis of polymers with tailored properties, where the ligands derived from pyridinecarbaldehyde imines facilitate the polymerization process, offering versatility in the electronic properties of the resulting polymers and ensuring homogeneity in the reactions (Haddleton, Jasieczek, Hannon, & Shooter, 1997).
Safety and Hazards
The compound is classified under GHS07 for safety . The hazard statements associated with it are H302, H315, H319, H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area .
properties
IUPAC Name |
6-bromopyridazine-3-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BrN2O/c6-5-2-1-4(3-9)7-8-5/h1-3H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JLEFLIXJVRQFHX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=NN=C1C=O)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BrN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.99 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2169110-11-4 |
Source
|
| Record name | 6-bromopyridazine-3-carbaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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